2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide

• IUPAC Name: 2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide
• InChI: InChI=1S/C20H19N3O4/c1-13-9-16(7-8-19(13)23(25)26)27-12-20(24)21-11-15-10-14(2)22-18-6-4-3-5-17(15)18/h3-10H,11-12H2,1-2H3,(H,21,24)
• InChI Key: SXMWHPGAJKUGBY-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)OCC(=O)NCC2=CC(=NC3=CC=CC=C32)C)[N+](=O)[O-]
• Molecular Formula: C20H19N3O4
• Molecular Weight: 365.4 g/mol

Description

2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide, also known as MNPA, is a chemical compound that has gained attention in scientific research due to its potential applications in various fields. MNPA is a synthetic compound that can be obtained through a specific synthesis method. Its mechanism of action and biochemical and physiological effects have been studied, and it has been found to have advantages and limitations for lab experiments. In

Scientific Research Applications

2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide has been found to have potential applications in various fields of scientific research. It has been studied for its anticancer properties, as it has been found to inhibit the growth of cancer cells in vitro. 2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide has also been studied for its potential use as a fluorescent probe for imaging biological systems. Its ability to selectively bind to certain proteins and enzymes has made it a promising candidate for use in drug discovery and development. Additionally, 2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide has been studied for its potential use as a catalyst in organic reactions.

Mechanism of Action

The mechanism of action of 2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide involves its ability to selectively bind to certain proteins and enzymes. This binding can result in the inhibition of enzymatic activity or the modulation of protein function. This mechanism of action has been studied in detail, and the specific proteins and enzymes that 2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide binds to have been identified.
Biochemical and Physiological Effects:
The biochemical and physiological effects of 2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide have been studied in vitro and in vivo. 2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide has been found to inhibit the growth of cancer cells in vitro, and it has also been found to modulate protein function in vivo. Additionally, 2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide has been found to have low toxicity in animal models, making it a promising candidate for further research.

Advantages and Limitations for Lab Experiments

2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide has several advantages for use in lab experiments. Its ability to selectively bind to certain proteins and enzymes makes it a valuable tool for studying protein function. Additionally, its low toxicity in animal models makes it a safe compound to work with. However, 2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide also has limitations for use in lab experiments. Its synthesis method is complex and requires several steps, making it difficult and time-consuming to obtain. Additionally, 2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide has limited solubility in aqueous solutions, which can make it challenging to work with in certain experiments.

Future Directions

There are several future directions for research on 2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide. One potential direction is to further study its anticancer properties and its potential use in cancer treatment. Another direction is to explore its use as a fluorescent probe for imaging biological systems. Additionally, 2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide could be further studied for its potential use as a catalyst in organic reactions. Further optimization of the synthesis method could also be explored to improve the yield of 2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide and make it more accessible for research.

Synthesis Methods

2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide can be synthesized through a multi-step process that involves the reaction of 2-methyl-4-quinolylmethylamine with 3-methyl-4-nitrophenol. The resulting intermediate is then reacted with acetyl chloride to form 2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide. This synthesis method has been optimized and improved over time, resulting in a high yield of 2-(3-methyl-4-nitrophenoxy)-N-[(2-methylquinolin-4-yl)methyl]acetamide.